Cas no 52344-41-9 (Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester)
52344-41-9 structure
Product Name:Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester
CAS No:52344-41-9
MF:C12H17O4P
MW:256.234744787216
CID:359862
PubChem ID:13345713
Update Time:2025-04-19
Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester
- 1-dimethoxyphosphoryl-3-(4-methylphenyl)propan-2-one
- DTXSID50537679
- Dimethyl [3-(4-methylphenyl)-2-oxopropyl]phosphonate
- SCHEMBL10812724
- 52344-41-9
-
- Inchi: 1S/C12H17O4P/c1-10-4-6-11(7-5-10)8-12(13)9-17(14,15-2)16-3/h4-7H,8-9H2,1-3H3
- InChI Key: QDNWDZSISIUOJT-UHFFFAOYSA-N
- SMILES: P(CC(CC1C=CC(C)=CC=1)=O)(=O)(OC)OC
Computed Properties
- Exact Mass: 256.08651
- Monoisotopic Mass: 256.08644602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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